Cas no 2057405-74-8 (tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate)
Technical Introduction:
tert-Butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both a Boc-protected amine and a hydroxymethyl group. Its stereospecific (3S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic manipulations, while the hydroxymethyl functionality offers versatility for further derivatization. This compound is commonly employed in peptidomimetics and small-molecule drug development due to its rigid pyrrolidine scaffold, which enhances conformational control. High purity and well-defined stereochemistry are critical for reproducible results in research and industrial applications. Suitable for use under standard laboratory conditions with appropriate handling.
2057405-74-8 structure
Product Name:tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
CAS No:2057405-74-8
MF:C10H20N2O3
MW:216.277402877808
CID:5266930
PubChem ID:40425275
Update Time:2026-03-09
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
- TERT-BUTYL (3S)-3-AMINO-3-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
- DB-144861
- 2057405-74-8
- E82595
- SCHEMBL18384436
- CS-0255940
- tert-Butyl(3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
- tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
-
- Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(14)12-5-4-10(11,6-12)7-13/h13H,4-7,11H2,1-3H3/t10-/m0/s1
- InChI Key： BAMSJMDJDXMZDC-JTQLQIEISA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC[C@@](N)(CO)C1
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.8Ų
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1326610-25mg |
tert-Butyl (S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 97% | 25mg |
￥489 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1326610-500mg |
tert-Butyl (S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 97% | 500mg |
￥3682 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1326610-1g |
tert-Butyl (S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 97% | 1g |
￥5377 | 2023-04-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-100MG |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 100MG |
￥ 963.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-250MG |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 250MG |
￥ 1,537.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-500MG |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 500MG |
￥ 2,897.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-1G |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 1g |
￥ 3,623.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-5G |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 5g |
￥ 11,523.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3596-10G |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 95% | 10g |
￥ 19,206.00 | 2023-04-03 | |
| Aaron | AR01XGRS-25mg |
tert-Butyl (S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
2057405-74-8 | 98% | 25mg |
$49.00 | 2023-12-14 |
tert-butyl (3S)-3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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